Cas no 1183402-41-6 (2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol)

• Product Name: 2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol
• CAS No: 1183402-41-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5167175
• PubChem ID: 61039986
• Update Time: 2025-06-11

2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-{[1-(5-methylfuran-2-yl)ethyl]amino}propan-2-ol
• 2-Methyl-1-((1-(5-methylfuran-2-yl)ethyl)amino)propan-2-ol
• 2-Propanol, 2-methyl-1-[[1-(5-methyl-2-furanyl)ethyl]amino]-
• 2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol

• Inchi： 1S/C11H19NO2/c1-8-5-6-10(14-8)9(2)12-7-11(3,4)13/h5-6,9,12-13H,7H2,1-4H3
• InChI Key： PAAVBBDVVGHSTB-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC(C)C1=CC=C(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• XLogP3: 1.1
• Topological Polar Surface Area: 45.4

Additional information on 2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol

Comprehensive Overview of 2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol (CAS No. 1183402-41-6): Properties, Applications, and Research Insights

The compound 2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol (CAS No. 1183402-41-6) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its intricate molecular architecture featuring a furan ring and an amino alcohol moiety, this compound exhibits potential applications in drug discovery, agrochemicals, and material science. Its CAS number 1183402-41-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global databases.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol. Searches for "furan derivatives in medicine" or "sustainable synthesis of amino alcohols" reflect growing curiosity about its role in modern science. The compound’s hybrid structure—combining a heterocyclic furan with an aliphatic chain—makes it a versatile candidate for modulating biological activity, a topic frequently explored in computational chemistry forums.

From a synthetic perspective, CAS 1183402-41-6 exemplifies innovations in catalytic amination and stereoselective reactions. Researchers highlight its potential as a chiral building block for asymmetric synthesis, aligning with the demand for enantiopure pharmaceuticals. Discussions on platforms like PubMed and Reaxys often link such compounds to breakthroughs in kinase inhibition or GPCR targeting, addressing common search queries like "how do furan-based compounds interact with enzymes?"

Environmental and regulatory considerations are equally pivotal. The 5-methylfuran segment in 2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol aligns with the shift toward bio-based solvents, resonating with searches for "eco-friendly chemical alternatives." Its low ecotoxicity profile, as suggested by preliminary studies, positions it favorably in green chemistry initiatives—a hot topic in 2024 sustainability reports.

In analytical chemistry, the characterization of CAS 1183402-41-6 via NMR, HPLC-MS, and X-ray crystallography provides a blueprint for quality control. Queries such as "how to validate furan derivatives in labs?" underscore the need for robust protocols. Meanwhile, patent filings reveal its utility in polymeric materials and catalysts, tapping into industrial interest in high-performance additives.

To conclude, 2-methyl-1-{1-(5-methylfuran-2-yl)ethylamino}propan-2-ol (CAS No. 1183402-41-6) bridges multiple disciplines—from medicinal chemistry to sustainable engineering. Its evolving narrative reflects broader scientific priorities, making it a compound to watch in peer-reviewed literature and innovation pipelines.